Cas no 879178-35-5 (methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate)

• Product Name: methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate
• CAS No: 879178-35-5
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• MDL: MFCD07434122
• CID: 3060018
• PubChem ID: 19589327
• Update Time: 2025-06-13

methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-ethoxy-4-formyl-phenoxy)-propionic acid methyl ester
• methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate
• AB01316194-02
• AKOS000313211
• 879178-35-5
• BBL040548
• EKB17835
• NCGC00319571-01
• EN300-230569
• STK350644
• CS-0299334
• Z2106595551

• MDL： MFCD07434122
• Inchi： 1S/C13H15ClO5/c1-4-18-11-6-9(7-15)5-10(14)12(11)19-8(2)13(16)17-3/h5-8H,4H2,1-3H3
• InChI Key： PNWBGDIJGMFKNL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1OC(C(=O)OC)C)OCC

Computed Properties

• Exact Mass: 286.0608013Da
• Monoisotopic Mass: 286.0608013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate

Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate (CAS No. 879178-35-5): A Comprehensive Overview

Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate, identified by its CAS number 879178-35-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and ethoxy substituents on the phenolic ring, combined with a formyl group and a propanoate ester moiety, makes it a versatile intermediate for various chemical transformations.

The compound's structure suggests a rich reactivity profile, which is highly valuable for medicinal chemists. The formyl group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. This characteristic has made Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate a useful building block in the construction of novel pharmacophores.

In recent years, there has been a growing interest in developing new therapeutic agents that target complex biological pathways. Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate has been explored in several research studies as a precursor for the synthesis of potential drug candidates. Its structural features are particularly relevant in the design of molecules that interact with enzymes and receptors involved in inflammatory and metabolic diseases.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory agents. The combination of the chloro, ethoxy, and formyl groups provides multiple sites for interaction with biological targets. This has led to investigations into its derivatives as inhibitors of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are crucial in the pathogenesis of inflammation.

The formyl group on Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate also allows for condensation reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. These reactions are fundamental in the synthesis of peptidomimetics and other bioactive molecules. The ability to modify this group opens up numerous possibilities for generating libraries of compounds with tailored biological activities.

The synthetic utility of Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate extends beyond its role as an intermediate in drug discovery. It has been employed in the preparation of functionalized polymers and materials with specialized properties. For instance, its incorporation into polymer backbones can lead to materials with enhanced biodegradability or specific binding capabilities.

In conclusion, Methyl 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoate (CAS No. 879178-35-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of such versatile intermediates is likely to grow even further.